Cas no 1261884-34-7 (2-Cyanonaphthalene-1-methanol)

• Product Name: 2-Cyanonaphthalene-1-methanol
• CAS No: 1261884-34-7
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 4935653
• Update Time: 2025-06-08

2-Cyanonaphthalene-1-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyanonaphthalene-1-methanol

• Inchi： 1S/C12H9NO/c13-7-10-6-5-9-3-1-2-4-11(9)12(10)8-14/h1-6,14H,8H2
• InChI Key： URRAXYONSBZGMP-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=CC=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 44

Additional information on 2-Cyanonaphthalene-1-methanol

2-Cyanonaphthalene-1-methanol (CAS No. 1261884-34-7): A Comprehensive Overview

2-Cyanonaphthalene-1-methanol (CAS No. 1261884-34-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique molecular structure, offers a wide range of applications and potential uses. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of 2-Cyanonaphthalene-1-methanol.

Chemical Structure and Properties

2-Cyanonaphthalene-1-methanol is a derivative of naphthalene with a cyano group (-CN) and a hydroxymethyl group (-CH₂OH) attached to the aromatic ring. The molecular formula is C₁₁H₉NO, and it has a molecular weight of approximately 175.19 g/mol. The compound exhibits strong UV absorption and fluorescence properties, making it a valuable candidate for various analytical and spectroscopic applications.

The cyano group in 2-Cyanonaphthalene-1-methanol imparts significant electronic effects, enhancing the compound's reactivity and stability. The hydroxymethyl group, on the other hand, provides functional versatility, allowing for further derivatization and modification. These unique structural features make 2-Cyanonaphthalene-1-methanol an attractive molecule for researchers exploring new materials and chemical reactions.

Synthesis Methods

The synthesis of 2-Cyanonaphthalene-1-methanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-cyano-naphthalene with formaldehyde in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, leading to the formation of the desired product.

An alternative approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods offer higher yields and better selectivity, making them particularly useful for large-scale production. Recent advancements in catalytic chemistry have further optimized these processes, reducing reaction times and improving overall efficiency.

Applications in Materials Science

2-Cyanonaphthalene-1-methanol has found applications in various areas of materials science due to its unique optical and electronic properties. One notable application is in the development of organic light-emitting diodes (OLEDs). The strong fluorescence properties of 2-Cyanonaphthalene-1-methanol make it an excellent candidate for use as a dopant or emitter in OLED devices, enhancing their performance and efficiency.

In addition to OLEDs, 2-Cyanonaphthalene-1-methanol has been explored for use in photovoltaic materials. Its ability to absorb light across a broad spectrum makes it suitable for use in dye-sensitized solar cells (DSSCs). Recent studies have shown that incorporating 2-Cyanonaphthalene-1-methanol-based dyes into DSSCs can significantly improve their light-harvesting capabilities and overall energy conversion efficiency.

Pharmaceutical Research and Drug Development

The potential applications of 2-Cyanonaphthalene-1-methanol in pharmaceutical research are also noteworthy. The compound's structural features make it an attractive starting point for the synthesis of bioactive molecules with therapeutic potential. Recent studies have focused on exploring the biological activities of derivatives of 2-Cyanonaphthalene-1-methanol, particularly their anti-inflammatory and anticancer properties.

In one study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 2-Cyanonaphthalene-1-methanol and evaluated their cytotoxic effects on various cancer cell lines. The results showed that several derivatives exhibited potent antiproliferative activity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). These findings suggest that further investigation into the medicinal chemistry of 2-Cyanonaphthalene-1-methanol-based compounds could lead to the development of novel anticancer agents.

Analytical Applications strong> p > < p >The strong UV absorption and fluorescence properties of 2-Cyanonaphthalene-1-methanol strong >make it an ideal candidate for various analytical techniques . In chromatography ,< strong > 2-Cyanonaphthalene-1-methanol strong >can serve as a fluorescent marker or internal standard , enhancing detection sensitivity and accuracy . Additionally , its use in fluorescence spectroscopy allows for real-time monitoring of chemical reactions , providing valuable insights into reaction kinetics and mechanisms . p > < p >< strong >Environmental Impact strong > p > < p >While 2-Cyanonaphthalene-1-methanol strong >offers numerous benefits , it is important to consider its environmental impact . Studies have shown that proper handling , storage , and disposal practices are essential to minimize any potential environmental risks . Researchers are actively working on developing more sustainable synthesis methods that reduce waste generation and improve overall process efficiency . p > < p >< strong >Conclusion strong > p > < p >< strong >2-Cyanonaphthalene-1-methanol strong >( CAS No . 1261884 -34 -7 ) is a multifaceted compound with a wide range of applications in chemistry , materials science , pharmaceutical research , and analytical techniques . Its unique chemical structure provides a foundation for further exploration and innovation . As research continues to advance , it is likely that new applications and derivatives of 2-Cyanonaphthalene-1-methanol strong >will emerge , contributing to scientific progress across multiple disciplines . p > article > < /response >